Cas no 2241140-84-9 (6-Isoquinolinepropanoic acid, 1,2,3,4-tetrahydro-, methyl ester, hydrochloride (1:1))

• Product Name: 6-Isoquinolinepropanoic acid, 1,2,3,4-tetrahydro-, methyl ester, hydrochloride (1:1)
• CAS No: 2241140-84-9
• MF: C₁₃H₁₈ClNO₂
• MW: 255.740522861481
• MDL: MFCD31667489
• CID: 5291029
• PubChem ID: 137971777
• Update Time: 2025-06-14

6-Isoquinolinepropanoic acid, 1,2,3,4-tetrahydro-, methyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 6-Isoquinolinepropanoic acid, 1,2,3,4-tetrahydro-, methyl ester, hydrochloride (1:1)
• 2241140-84-9
• F83857
• EN300-6478184
• Z3306103740
• Methyl 3-(1,2,3,4-tetrahydroisoquinolin-6-yl)propanoate;hydrochloride
• Methyl 3-(1,2,3,4-tetrahydroisoquinolin-6-yl)propanoate hydrochloride
• CS-0372904

• MDL： MFCD31667489
• Inchi： 1S/C13H17NO2.ClH/c1-16-13(15)5-3-10-2-4-12-9-14-7-6-11(12)8-10;/h2,4,8,14H,3,5-7,9H2,1H3;1H
• InChI Key： MBDKNWJCKMYEJM-UHFFFAOYSA-N
• SMILES： C(C1=CC=C2CNCCC2=C1)CC(=O)OC.Cl

Computed Properties

• Exact Mass: 255.1026065g/mol
• Monoisotopic Mass: 255.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on 6-Isoquinolinepropanoic acid, 1,2,3,4-tetrahydro-, methyl ester, hydrochloride (1:1)

Comprehensive Overview of 6-Isoquinolinepropanoic acid, 1,2,3,4-tetrahydro-, methyl ester, hydrochloride (1:1) (CAS No. 2241140-84-9)

The compound 6-Isoquinolinepropanoic acid, 1,2,3,4-tetrahydro-, methyl ester, hydrochloride (1:1) (CAS No. 2241140-84-9) is a chemically synthesized derivative of isoquinoline, a heterocyclic aromatic organic compound. This molecule has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The methyl ester and hydrochloride modifications enhance its solubility and stability, making it a valuable intermediate in organic synthesis and medicinal chemistry.

In recent years, the demand for isoquinoline derivatives has surged, driven by their role in designing novel therapeutics for neurological and cardiovascular diseases. Researchers are particularly interested in the 1,2,3,4-tetrahydro-isoquinoline scaffold due to its structural similarity to endogenous neurotransmitters. The 6-Isoquinolinepropanoic acid moiety, in combination with the methyl ester group, offers a versatile platform for further functionalization, enabling the creation of targeted drug candidates with improved bioavailability.

The pharmacological properties of 6-Isoquinolinepropanoic acid, 1,2,3,4-tetrahydro-, methyl ester, hydrochloride (1:1) are under active investigation. Preliminary studies suggest its potential as a modulator of key enzymatic pathways, including those involved in inflammation and oxidative stress. This aligns with current trends in precision medicine, where researchers seek compounds that can selectively interact with biological targets to minimize side effects. The hydrochloride salt form further enhances its applicability in formulation development, ensuring consistent pharmacokinetic profiles.

From a synthetic chemistry perspective, the preparation of CAS No. 2241140-84-9 involves multi-step organic reactions, including hydrogenation and esterification. The purity and yield of this compound are critical for its use in high-throughput screening and structure-activity relationship (SAR) studies. Analytical techniques such as NMR, HPLC, and mass spectrometry are routinely employed to characterize this molecule, ensuring compliance with industry standards for research-grade chemicals.

Environmental and safety considerations are also paramount when working with 6-Isoquinolinepropanoic acid derivatives. While this compound is not classified as hazardous under current regulations, proper handling protocols must be followed to prevent unnecessary exposure. The growing emphasis on green chemistry has prompted researchers to explore sustainable synthetic routes for such intermediates, reducing waste and energy consumption.

In the context of drug discovery, 6-Isoquinolinepropanoic acid, 1,2,3,4-tetrahydro-, methyl ester, hydrochloride (1:1) represents a promising scaffold for the development of small-molecule therapeutics. Its structural features allow for diverse modifications, enabling the optimization of drug-like properties such as solubility, permeability, and metabolic stability. As the pharmaceutical industry continues to prioritize innovative treatments for complex diseases, compounds like this will play a pivotal role in bridging the gap between bench research and clinical applications.

Beyond its pharmaceutical applications, CAS No. 2241140-84-9 is also of interest in material science. The isoquinoline core exhibits unique electronic properties, making it a candidate for organic semiconductors and light-emitting diodes (OLEDs). Researchers are exploring its potential in creating advanced materials with tailored optoelectronic characteristics, contributing to the development of next-generation technologies.

In summary, 6-Isoquinolinepropanoic acid, 1,2,3,4-tetrahydro-, methyl ester, hydrochloride (1:1) (CAS No. 2241140-84-9) is a multifaceted compound with broad applications in medicinal chemistry, drug development, and material science. Its versatility and potential for customization make it a valuable asset in scientific research, aligning with contemporary trends in personalized medicine and sustainable innovation.